Cas no 218608-98-1 (Boc-(R)-3-amino-4-(2-fluorophenyl)-butyric Acid)

• Product Name: Boc-(R)-3-amino-4-(2-fluorophenyl)-butyric Acid
• CAS No: 218608-98-1
• MF: C₁₅H₂₀FNO₄
• MW: 297.322008132935
• MDL: MFCD01076278
• CID: 66979
• PubChem ID: 7021570
• Update Time: 2025-11-02

Boc-(R)-3-amino-4-(2-fluorophenyl)-butyric Acid Chemical and Physical Properties

Names and Identifiers

• Boc-(R)-3-Amino-4-(2-fluorophenyl)butyric acid
• (R)-N-(tert-Butoxycarbonyl)-3-amino-4-(2-fluorophenyl)butyric acid
• Boc-(R)-3-Amino-4-(2-fluoro-phenyl)-butyric acid
• Benzenebutanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-2-fluoro-, (βR)-
• Boc-(R)-3-amino-4-(2-fluorophenyl)-butyric acid
• BOC-2-FLUORO-D-BETA-HOMOPHENYLALANINE
• SCHEMBL3997764
• CS-0165418
• (R)-3-((tert-butoxycarbonyl)amino)-4-(2-fluorophenyl)butanoic acid? (Sitagliptin Impurity pound(c)
• Boc-D-Phe(2-F)-(C#CH2)OH
• Boc-(R)-3-Amino-4-(2-fluorophenyl)butanoic acid
• (R)-3-((tert-butoxycarbonyl)amino)-4-(2-fluorophenyl)butanoic acid
• (3R)-3-[(tert-Butoxycarbonyl)amino]4-(2-fluorophenyl)butanoic acid
• (betaR)-beta-[[(1,1-Dimethylethoxy)carbonyl]amino]-2-fluorobenzenebutanoic acid
• Boc-D-beta-HomoPhe(2-F)-OH
• MFCD01076278
• EN300-7420348
• (3R)-3-[(tert-butoxycarbonyl)amino]-4-(2-fluorophenyl)butanoic acid
• 218608-98-1
• AKOS025401561
• PUMMDCKRQRQFAD-LLVKDONJSA-N
• (3R)-3-{[(tert-butoxy)carbonyl]amino}-4-(2-fluorophenyl)butanoic acid
• FD10060
• (R)-3-(tert-butoxycarbonylamino)-4-(2-fluorophenyl)butanoic acid
• Boc-2-fluoro-D- beta -homophenylalanine
• (R)-3-tert-butoxycarbonylamino-4-(2-fluoro-phenyl)-butyric acid
• (R)-3-((tert-butoxycarbonyl)amino)-4-(2-fluorophenyl)butanoicacid
• (R)-b-(Boc-amino)-2-fluorobenzenebutanoic acid
• (3R)-4-(2-fluorophenyl)-3-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid
• PS-12093
• DTXSID001148061
• AC-22199
• (r)-3-tert-butoxycarbonylamino-4-(2-fluorophenyl)butanoic acid
• (I(2)R)-I(2)-[[(1,1-Dimethylethoxy)carbonyl]amino]-2-fluorobenzenebutanoic acid
• Boc-(R)-3-amino-4-(2-fluorophenyl)-butyric Acid

• MDL： MFCD01076278
• Inchi： 1S/C15H20FNO4/c1-15(2,3)21-14(20)17-11(9-13(18)19)8-10-6-4-5-7-12(10)16/h4-7,11H,8-9H2,1-3H3,(H,17,20)(H,18,19)/t11-/m1/s1
• InChI Key： PUMMDCKRQRQFAD-LLVKDONJSA-N
• SMILES： FC1C=CC=CC=1C[C@H](CC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 297.13800
• Monoisotopic Mass: 297.13763628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.63000
• LogP: 3.12710

Boc-(R)-3-amino-4-(2-fluorophenyl)-butyric Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：Store at recommended temperature

Additional information on Boc-(R)-3-amino-4-(2-fluorophenyl)-butyric Acid

Comprehensive Overview of Boc-(R)-3-amino-4-(2-fluorophenyl)-butyric Acid (CAS No. 218608-98-1)

Boc-(R)-3-amino-4-(2-fluorophenyl)-butyric Acid (CAS No. 218608-98-1) is a specialized chiral amino acid derivative widely utilized in peptide synthesis, pharmaceutical research, and drug discovery. This compound features a tert-butoxycarbonyl (Boc) protecting group and a fluorophenyl moiety, making it a valuable building block for designing bioactive molecules. Its unique structure enables applications in asymmetric synthesis and medicinal chemistry, particularly in targeting GPCRs (G-protein-coupled receptors) and enzyme inhibitors.

The growing demand for fluorinated compounds in drug development has spotlighted Boc-(R)-3-amino-4-(2-fluorophenyl)-butyric Acid. Fluorination enhances metabolic stability and bioavailability, addressing key challenges in small-molecule therapeutics. Researchers frequently search for "Boc-protected amino acids" or "fluorophenyl derivatives for peptide synthesis," reflecting its relevance in next-generation drug design. The compound’s chiral purity (>98% ee) ensures reproducibility in preclinical studies, aligning with trends in precision medicine.

From a synthetic perspective, CAS No. 218608-98-1 serves as a precursor for peptidomimetics and bioconjugates. Its 2-fluorophenyl group contributes to lipophilicity, a critical factor in CNS drug penetration. Recent publications highlight its role in optimizing kinase inhibitors and proteolysis-targeting chimeras (PROTACs), answering frequent queries like "how to modify peptide backbones for improved pharmacokinetics." The Boc group’s acid-labile nature also facilitates orthogonal deprotection strategies, a hot topic in solid-phase peptide synthesis (SPPS).

Quality control of Boc-(R)-3-amino-4-(2-fluorophenyl)-butyric Acid involves rigorous HPLC and NMR validation, ensuring compliance with ICH guidelines. Suppliers often emphasize "GMP-grade amino acid derivatives" to cater to clinical-stage biotechs. The compound’s stability under inert conditions (-20°C storage) further supports its use in high-throughput screening libraries, a trending focus in AI-driven drug discovery platforms.

In summary, CAS No. 218608-98-1 bridges chemical biology and therapeutic innovation. Its dual functionality—combining fluorine’s electronic effects with Boc’s synthetic versatility—makes it indispensable for researchers exploring "non-natural amino acids in drug development" or "chiral auxiliaries for asymmetric catalysis." As the industry shifts toward targeted therapies, this compound’s role will continue to expand.